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These application notes provide a comprehensive overview of strategies to enhance the uptake
and efficacy of methiozolin, a selective herbicide for the control of annual bluegrass (Poa
annua) in turfgrass. While research on traditional adjuvants like surfactants and crop oll
concentrates in combination with methiozolin is limited, existing studies have demonstrated
the significant impact of tank-mixing with certain fertilizers, which can be considered as
adjuvant-like partners in this context.

Introduction to Methiozolin and its Mechanism of
Action

Methiozolin is a systemic herbicide belonging to the isoxazoline chemical family.[1] It is
classified as a WSSA (Weed Science Society of America) Group 30 herbicide, acting as a
tyrosine aminotransferase (TAT) inhibitor.[2] This inhibition disrupts the biosynthesis of
plastoquinone, which is essential for cell wall biosynthesis, leading to the slow death of the
target weed.[1][2]

The primary route of uptake for methiozolin is through the roots, with subsequent acropetal
(upward) translocation to the shoots.[1][3][4] Foliar absorption can occur, but it is the root
exposure that is critical for effective control of Poa annua.[1][3] Consequently, practices that
enhance the movement of methiozolin into the soil, such as post-application irrigation, are
recommended to optimize its herbicidal activity.[2][4]
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Adjuvant-like Effects of Fertilizer Tank-Mixtures

Studies have investigated the influence of tank-mixing methiozolin with ammonium sulfate and
iron sulfate on its efficacy and the safety of desirable turfgrass species like creeping bentgrass.

Ammonium Sulfate

Ammonium sulfate is known to enhance the activity of some herbicides, particularly weak acid
herbicides, by overcoming antagonism from hard water cations and increasing absorption and
translocation.[5] However, since methiozolin is not a weak acid herbicide, the addition of

ammonium sulfate did not consistently increase its efficacy in controlling annual bluegrass.[5]

Interestingly, tank-mixing ammonium sulfate with methiozolin has been shown to reduce injury
to creeping bentgrass at higher application rates.[5] This safening effect can be beneficial when
higher doses of methiozolin are required for effective weed control.

Iron Sulfate

The inclusion of iron sulfate in a tank-mix with methiozolin has shown variable but sometimes
positive effects on the control of annual bluegrass.[5] In some instances, the addition of iron
sulfate significantly increased the control of Poa annua at lower rates of methiozolin.[5]
Furthermore, iron sulfate can help to mask any potential discoloration or injury to the desired
turfgrass, improving its overall quality and color.[5]

Data Presentation: Effects of Tank-Mixtures on
Methiozolin Efficacy

The following tables summarize the quantitative data from field studies on the effects of
ammonium sulfate and iron sulfate as tank-mix partners with methiozolin.

Table 1: Effect of Ammonium Sulfate on Creeping Bentgrass Injury from Methiozolin
Application
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. . Creeping Creeping
Methiozolin Rate . . .
. Ammonium Sulfate  Bentgrass Injury Bentgrass Injury
(kg ai ha™?)
(%) 8 WAP (%) 10 WAP
3.36 (sequential )
o Without 26 38
application)
3.36 (sequential _
With 8 17

application)

*WAP: Weeks After Treatment Data adapted from a study on annual bluegrass control.[5]

Table 2: Effect of Iron Sulfate on Annual Bluegrass Control with Methiozolin (2010/2011 Study)

Methiozolin Rate (kg ai Annual Bluegrass Control
ha-1) Iron Sulfate (%)

0.28 (twice) Without Not specified

0.28 (twice) With Significantly Increased

0.56 (twice) Without Not specified

0.56 (twice) With Significantly Increased

1.12 (twice) Without 100

1.12 (twice) With Not specified

Data adapted from a study on annual bluegrass control.[5]

Experimental Protocols

The following are generalized protocols based on the methodologies of cited research for
evaluating the effects of tank-mix adjuvants on methiozolin performance.

Protocol for Evaluating Turfgrass Injury and Weed
Control in Field Trials
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Objective: To assess the effect of tank-mixing adjuvants (e.g., ammonium sulfate, iron sulfate)
on the efficacy of methiozolin for annual bluegrass control and the safety to a desired
turfgrass species (e.g., creeping bentgrass).

Materials:

o Established turfgrass area with a natural or seeded population of annual bluegrass.
e Methiozolin formulation (e.g., PoaCure® SC, 25% methiozolin).[2]

e Adjuvant source (e.g., ammonium sulfate, iron sulfate).

o Calibrated research plot sprayer with appropriate nozzles.

e Plot marking equipment (stakes, flags).

« Data collection tools (e.g., visual rating sheets, digital image analysis software).
Procedure:

o Plot Establishment: Delineate experimental plots of a uniform size (e.g., 1.5 m x 1.5 m)
within the turfgrass area.

o Treatment Preparation: Prepare the spray solutions for each treatment by adding the
required amount of methiozolin and the specified adjuvant to water in the sprayer tank.
Include a control group with methiozolin alone and an untreated control.

o Application: Apply the treatments uniformly to the designated plots using the calibrated
sprayer. Ensure consistent application volume across all plots.

o Post-Application Irrigation: If the protocol aims to maximize root uptake, apply a specified
amount of irrigation (e.g., 0.25 inches) to the plots shortly after the herbicide application to
wash the product into the root zone.[4]

e Data Collection:

o Weed Control: Visually assess the percentage of annual bluegrass control at regular
intervals (e.g., 2, 4, 6, 8, and 10 weeks after treatment) on a scale of 0% (no control) to
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100% (complete control).

o Turfgrass Injury: Visually rate turfgrass injury (phytotoxicity) on a scale of 0% (no injury) to
100% (complete turf death). Note symptoms such as discoloration, stunting, or thinning.

o Turfgrass Quality: Assess overall turfgrass quality on a scale of 1 to 9, where 1 is dead
turf, 9 is excellent turf, and 6 is considered minimally acceptable.

o Data Analysis: Analyze the collected data using appropriate statistical methods (e.g.,
ANOVA, means separation tests) to determine the significance of treatment effects.

Visualizations
Methiozolin's Proposed Mechanism of Action
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Caption: Proposed mechanism of action for methiozolin.

Experimental Workflow for Field Evaluation
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Caption: Workflow for a field trial evaluating methiozolin and adjuvants.

Logical Relationship of Methiozolin Uptake and Efficacy
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Caption: Key factors influencing methiozolin uptake and efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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